Cas no 847387-47-7 (2-ethyl-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)butanamide)

• Product Name: 2-ethyl-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)butanamide
• CAS No: 847387-47-7
• MF: C₁₈H₂₀N₄O
• MW: 308.377603530884
• CID: 5843902
• PubChem ID: 7080150
• Update Time: 2025-10-20

2-ethyl-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)butanamide
• Butanamide, 2-ethyl-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-
• 2-ethyl-N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)butanamide
• G856-0215
• CHEMBL1864730
• NCGC00141725-01
• HMS1919G01
• F0657-0009
• 2-ethyl-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)butanamide
• 847387-47-7
• AKOS002055158
• 2-ethyl-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)butanamide

• Inchi： 1S/C18H20N4O/c1-3-13(4-2)17(23)20-15-8-5-7-14(11-15)16-12-22-10-6-9-19-18(22)21-16/h5-13H,3-4H2,1-2H3,(H,20,23)
• InChI Key： UGZHDARTMMHWFY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=CN3C(=N2)N=CC=C3)=C1)(=O)C(CC)CC

Computed Properties

• Exact Mass: 308.16371127g/mol
• Monoisotopic Mass: 308.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 14.37±0.70(Predicted)

Additional information on 2-ethyl-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)butanamide

Research Briefing on 2-ethyl-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)butanamide (CAS: 847387-47-7)

In recent years, the compound 2-ethyl-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)butanamide (CAS: 847387-47-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The compound, often referred to by its chemical name or CAS number, has been identified as a promising candidate for targeting specific biological pathways. Recent studies have focused on its role as a modulator of protein-protein interactions, particularly in the context of cancer and inflammatory diseases. The imidazo[1,2-a]pyrimidine core of the molecule is believed to contribute to its binding affinity and selectivity, making it a valuable scaffold for drug development.

One of the key advancements in the study of 2-ethyl-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)butanamide is its synthesis and optimization. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Recent publications highlight the use of palladium-catalyzed cross-coupling reactions and other modern synthetic techniques to achieve these goals.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific kinases and other enzymes involved in disease progression. For example, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibited potent inhibitory activity against a kinase implicated in tumor growth, with an IC50 value in the nanomolar range. These findings suggest that 2-ethyl-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)butanamide could serve as a lead compound for the development of new anticancer agents.

Furthermore, pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for understanding its potential as a drug candidate. Preliminary data indicate that the compound has favorable bioavailability and metabolic stability, although further optimization may be required to address issues such as plasma protein binding and half-life.

Looking ahead, the next steps in the research of 2-ethyl-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)butanamide include advancing it through preclinical development and exploring its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical structure and promising biological activity make it a compelling subject for ongoing and future research in the chemical biology and pharmaceutical fields.